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Introduction

(Rac)-MGV354 is the racemic mixture of MGV354, a potent and selective activator of soluble
guanylate cyclase (sGC). sGC is a key enzyme in the nitric oxide (NO) signaling pathway,
which plays a crucial role in various physiological processes, including the regulation of blood
pressure, inflammation, and neuronal signaling. Under conditions of oxidative stress, the heme
moiety of sGC can be oxidized, rendering the enzyme insensitive to NO. MGV354 is of
particular interest to researchers as it can activate the oxidized, heme-free form of sGC,
thereby restoring downstream signaling through the production of cyclic guanosine
monophosphate (cGMP). These characteristics make (Rac)-MGV354 a valuable tool for
investigating the therapeutic potential of sSGC activation in diseases associated with oxidative
stress, such as glaucoma.[1][2]

Data Presentation
Table 1: In Vitro Activity of MGV354
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Cell

Parameter Value . Conditions Reference
Line/System

sGC Binding

Affinity (Kd)

o Full-length

Oxidized sGC 0.49+0.11 uM ODQ-treated [2]
human sGC
Full-length

Reduced sGC 0.15 £ 0.04 uM TCEP-treated [2]
human sGC

Maximal Binding

(Bmax)

o Full-length

Oxidized sGC 4340 £ 210 SEM ODQ-treated [2]
human sGC
Full-length

Reduced sGC 630 = 26 SEM TCEP-treated [2]
human sGC
Primary human

cGMP 1-hour treatment

) trabecular )

Production 25+1.6 nM with ODQ (20 [3]
meshwork (hTM)

(EC50) pM)
cells

Fold Increase in Primary hTM ODQ-treated vs.

8- to 10-fold [2][3]
cGMP cells untreated

Table 2: Preclinical Efficacy of MGV354 in Animal

Models of Glaucoma
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. IOP Reduction  Duration of
Animal Model Dose . . Reference
(% vs. vehicle) Action

Pigmented Single topical

] 20% - 40% Up to 6 hours [1][2]
Rabbits ocular dose
Cynomolgus
Monkey Single topical
20% - 40% Up to 24 hours [11[2]
(Glaucoma ocular dose
model)
Cynomolgus
Monkey Once-daily Sustained
) ) Up to 7 days [1][2]
(Glaucoma dosing reduction
model)

Experimental Protocols
Protocol 1: Synthesis of (Rac)-MGV354

The synthesis of (Rac)-MGV354 involves a multi-step process. While a detailed, step-by-step
protocol from a single public source is not available, the general synthetic strategy can be
inferred from related literature and patents. The synthesis likely proceeds through the
preparation of key intermediates followed by their coupling. The following is a plausible,
generalized protocol based on known chemical transformations such as the Buchwald-Hartwig
amination and Suzuki coupling.

Materials:

» Starting materials and reagents for the synthesis of key intermediates (e.g., 4-bromo-3-
methyl-2,3-dihydro-1H-inden-1-one and 4-(1-(cyclopropanecarbonyl)piperidin-4-yl)-2-
methylaniline).

o Palladium catalysts (e.g., Pd(OAc)2, Pd2(dba)3)
e Phosphine ligands (e.g., XPhos, SPhos)

e Bases (e.g., Cs2C0O3, K3P0O4)
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e Solvents (e.g., Toluene, Dioxane, DMF)

» Standard laboratory glassware and purification equipment (e.g., chromatography columns)

Procedure:

Step 1: Synthesis of Key Intermediates

 Intermediate A: 1-(6-(3-amino-2,3-dihydro-1H-inden-4-yl)pyridin-2-yl)-5-methyl-1H-pyrazole-
4-carboxylic acid. This intermediate is likely synthesized through a multi-step sequence
starting from a substituted indanone. This would involve the formation of the pyrazole-
pyridine core, potentially via a Suzuki coupling reaction, followed by the introduction of the
amino group on the indane moiety.

¢ Intermediate B: (4-(1-(cyclopropanecarbonyl)piperidin-4-yl)-2-methylphenyl)amine. This
aniline derivative can be prepared by N-acylation of a suitable piperidinylaniline precursor
with cyclopropanecarbonyl chloride.

Step 2: Coupling of Intermediates (Buchwald-Hartwig Amination)

e To a solution of Intermediate A (1 equivalent) and Intermediate B (1-1.2 equivalents) in an
appropriate solvent (e.g., toluene or dioxane), add a palladium catalyst (e.g., Pd2(dba)3, 2-5
mol%) and a suitable phosphine ligand (e.g., XPhos, 4-10 mol%).

e Add a base (e.g., Cs2CO3 or K3PO4, 2-3 equivalents).

e Degas the reaction mixture and heat under an inert atmosphere (e.g., nitrogen or argon) at a
temperature ranging from 80 to 110 °C for several hours, monitoring the reaction progress by
TLC or LC-MS.

e Upon completion, cool the reaction to room temperature, dilute with a suitable solvent (e.g.,
ethyl acetate), and wash with water and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

 Purify the crude product by column chromatography on silica gel to afford (Rac)-MGV354.
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Step 3: Final Deprotection (if necessary)

« If protecting groups are used for the carboxylic acid or other functional groups during the
synthesis, a final deprotection step will be required. The choice of deprotection conditions will
depend on the specific protecting group used.

Protocol 2: In Vitro sGC Binding Assay

This protocol describes a method to determine the binding affinity (Kd) and maximal binding
(Bmax) of (Rac)-MGV354 to soluble guanylate cyclase.

Materials:

Full-length human sGC protein

e (Rac)-MGV354

e ODQ (1H-[1][2][3]Oxadiazolo[4,3-a]quinoxalin-1-one) for inducing oxidized state
o TCEP (Tris(2-carboxyethyl)phosphine) for maintaining reduced state

e Assay buffer (e.g., Tris-HCI buffer with appropriate salts)

« Affinity selection-mass spectrometry (AS-MS) system or other suitable binding detection
method

Procedure:

Prepare solutions of full-length human sGC in the assay buffer.

For the oxidized condition, treat the sGC protein with ODQ (e.g., 10 uM) for a specified time
to ensure oxidation of the heme group.

For the reduced condition, add TCEP to the sGC solution to maintain the reduced state of
the heme.

Prepare a serial dilution of (Rac)-MGV354 in the assay buffer.
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 Incubate a fixed concentration of sGC (oxidized or reduced) with varying concentrations of
(Rac)-MGV354.

 Allow the binding to reach equilibrium.

e Analyze the samples using an AS-MS system to quantify the amount of bound and free
ligand.

o Calculate the Kd and Bmax values by fitting the binding data to a saturation binding curve
using appropriate software (e.g., GraphPad Prism).

Protocol 3: cGMP Production Assay in hTM Cells

This protocol outlines a method to measure the effect of (Rac)-MGV354 on cGMP production in
primary human trabecular meshwork (hTM) cells.

Materials:

Primary hTM cells

e Cell culture medium (e.g., DMEM with 10% FBS)

« (Rac)-MGV354

e ODQ

e IBMX (3-isobutyl-1-methylxanthine) to inhibit phosphodiesterase activity
o Lysis buffer

e cGMP immunoassay kit (e.g., ELISA or HTRF-based)

Procedure:

o Culture primary hTM cells in appropriate cell culture plates until they reach a suitable
confluency.

o Pre-treat the cells with ODQ (e.g., 20 uM) and IBMX (e.g., 100 uM) for a defined period to
induce sGC oxidation and prevent cGMP degradation.
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e Add varying concentrations of (Rac)-MGV354 to the cells and incubate for a specific time
(e.g., 1 hour) at 37°C.

» Lyse the cells using the lysis buffer provided in the cGMP assay Kit.

e Determine the intracellular cGMP concentration in the cell lysates using a cGMP
immunoassay kit according to the manufacturer's instructions.

¢ Plot the cGMP concentration as a function of the (Rac)-MGV354 concentration and
determine the EC50 value using a sigmoidal dose-response curve fit.

Visualizations

Synthesis of (Rac)-MGV354

Intermediate B
(Aniline-Piperidine Moiety)

Buchwald-Hartwig

Amination (Rac)-MGV354

Intermediate A
(Pyrazole-Pyridine-Indane Core)

Click to download full resolution via product page

Caption: Synthetic strategy for (Rac)-MGV354.
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Caption: MGV354 mechanism of action.
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In Vitro Assay Workflow
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Caption: cGMP production assay workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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